Cas no 1803677-55-5 (3-Amino-5-cyano-2-(trifluoromethoxy)pyridine-6-carboxaldehyde)

• Product Name: 3-Amino-5-cyano-2-(trifluoromethoxy)pyridine-6-carboxaldehyde
• CAS No: 1803677-55-5
• MF: C₈H₄F₃N₃O₂
• MW: 231.131471633911
• CID: 4910809
• Update Time: 2025-06-11

3-Amino-5-cyano-2-(trifluoromethoxy)pyridine-6-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Amino-5-cyano-2-(trifluoromethoxy)pyridine-6-carboxaldehyde

• Inchi： 1S/C8H4F3N3O2/c9-8(10,11)16-7-5(13)1-4(2-12)6(3-15)14-7/h1,3H,13H2
• InChI Key： GCNGTMYSWLHWFI-UHFFFAOYSA-N
• SMILES： FC(OC1C(=CC(C#N)=C(C=O)N=1)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 311
• XLogP3: 1.2
• Topological Polar Surface Area: 89

Additional information on 3-Amino-5-cyano-2-(trifluoromethoxy)pyridine-6-carboxaldehyde

Introduction to 3-Amino-5-cyano-2-(trifluoromethoxy)pyridine-6-carboxaldehyde (CAS No. 1803677-55-5)

3-Amino-5-cyano-2-(trifluoromethoxy)pyridine-6-carboxaldehyde, identified by the Chemical Abstracts Service Number (CAS No.) 1803677-55-5, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and utility in drug design. The structural features of this molecule, including its amino, cyano, and trifluoromethoxy substituents, as well as the aldehyde functionality at the 6-position, contribute to its unique chemical properties and potential applications in synthetic chemistry and drug development.

The synthesis and application of 3-Amino-5-cyano-2-(trifluoromethoxy)pyridine-6-carboxaldehyde have been explored in several cutting-edge research studies. One of the most notable areas of interest is its role as a key intermediate in the preparation of biologically active molecules. The presence of multiple reactive sites on the pyridine ring allows for further functionalization, making it a valuable building block for constructing more complex pharmacophores. For instance, recent studies have demonstrated its utility in the synthesis of novel kinase inhibitors, which are critical in the treatment of various cancers and inflammatory diseases.

The trifluoromethoxy group (–OCHF₃) is a particularly important feature of this compound, as it is known to enhance metabolic stability and binding affinity in drug molecules. This group has been widely employed in the development of small-molecule drugs due to its ability to modulate electronic properties and improve pharmacokinetic profiles. In contrast, the cyano group (–CN) introduces a polar site that can interact with biological targets through hydrogen bonding or ionic interactions. The combination of these substituents makes 3-Amino-5-cyano-2-(trifluoromethoxy)pyridine-6-carboxaldehyde a versatile scaffold for medicinal chemists.

The aldehyde functionality (–CHO) at the 6-position of the pyridine ring provides an additional site for chemical modification. Aldehydes are well-known for their reactivity in forming Schiff bases, imines, and other conjugated systems, which are often employed in drug design to enhance binding interactions with biological targets. Moreover, the amino group (–NH₂) can be further derivatized through acylation, amidation, or other reactions to introduce additional functional moieties. These modifications have been exploited in several research endeavors to develop novel therapeutic agents.

Recent advancements in computational chemistry have also highlighted the potential of 3-Amino-5-cyano-2-(trifluoromethoxy)pyridine-6-carboxaldehyde as a lead compound for drug discovery. Molecular docking studies have shown that this molecule can interact with various protein targets, including enzymes and receptors involved in disease pathways. For example, researchers have investigated its binding affinity to Janus kinases (JAKs), which are implicated in autoimmune disorders such as rheumatoid arthritis. The results suggest that derivatives of this compound may serve as effective inhibitors of JAK activity.

In addition to its applications in drug development, 3-Amino-5-cyano-2-(trifluoromethoxy)pyridine-6-carboxaldehyde has been explored in materials science and agrochemical research. Its unique structural features make it a promising candidate for designing advanced materials with tailored electronic properties. Furthermore, its reactivity allows for the synthesis of novel agrochemicals that could offer improved efficacy against pests and pathogens while maintaining environmental safety.

The synthesis of 3-Amino-5-cyano-2-(trifluoromethoxy)pyridine-6-carboxaldehyde typically involves multi-step organic transformations starting from commercially available precursors. Common synthetic routes include nucleophilic substitution reactions at the pyridine ring followed by functional group interconversions to introduce the desired substituents. Advances in catalytic methods have also enabled more efficient and sustainable synthetic strategies for this compound.

The safety and handling of 3-Amino-5-cyano-2-(trifluoromethoxy)pyridine-6-carboxaldehyde should be conducted under standard laboratory conditions due to its potential reactivity. While it is not classified as a hazardous material under current regulations, appropriate personal protective equipment (PPE), such as gloves and safety goggles, should be worn during handling to prevent accidental exposure.

Future research directions may focus on expanding the chemical space around this scaffold by exploring novel derivatives and analogs. Techniques such as structure-based drug design and high-throughput screening could accelerate the discovery of new therapeutic agents based on 3-Amino-5-cyano-2-(trifluoromethoxy)pyridine-6-carboxaldehyde or its derivatives.